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Compound of Interest

Compound Name: DL-Cystine-d4

Cat. No.: B8209921

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for the handling and
disposal of DL-Cystine-d4. Adherence to these procedures is critical for ensuring a safe
laboratory environment and the integrity of your research. DL-Cystine-d4 is a stable isotope-
labeled amino acid derivative used as an internal standard in quantitative analysis.[1][2] While
not classified as a hazardous substance in all forms, the d4 variant is noted to cause serious
eye irritation.[3] Therefore, cautious handling is paramount.

Hazard Identification and Personal Protective
Equipment (PPE)

The primary hazard associated with DL-Cystine-d4 is serious eye irritation (GHS Category
2A).[3] As a powdered substance, inhalation and dermal contact should also be minimized to
avoid potential irritation and contamination. The following table summarizes the required and
recommended PPE.
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PPE Category

Minimum Requirement

Recommended for High-Risk
Operations

Eye Protection

ANSI Z87.1 compliant safety
glasses with side shields.[4][5]

Vapor goggles or a face shield

worn over safety glasses.[4][5]

[6]

Hand Protection

Disposable nitrile gloves.[4]

Double-gloving with nitrile

gloves.[4]

Body Protection

Full-length laboratory coat.[6]
[718]

Impervious or fire-resistant lab
coat.[3][9]

Foot Protection

Closed-toe shoes.[6][7][8]

N/A

Respiratory Protection

Not generally required with

adequate ventilation.

N95 respirator if weighing or
handling large quantities, or if

ventilation is inadequate.[6]

High-risk operations include
handling large quantities,
potential for aerosolization,

and extended handling times.

Safe Handling and Operational Workflow

Proper handling techniques are crucial to minimize exposure and prevent contamination. The

following workflow outlines the key steps for safely working with DL-Cystine-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
DL-Cystine-d4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8209921#personal-protective-equipment-for-
handling-dl-cystine-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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